N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C21H23BrN4O2S
• Molecular Weight: 475.4 g/mol
• IUPAC Name: N-(4-bromo-2-propan-2-ylphenyl)-2-[[5-(4-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23BrN4O2S/c1-13(2)17-11-15(22)7-10-18(17)23-19(27)12-29-21-25-24-20(26(21)3)14-5-8-16(28-4)9-6-14/h5-11,13H,12H2,1-4H3,(H,23,27)
• InChI Key: WSPXCIJERXUWNQ-UHFFFAOYSA-N
• SMILES: CC(C)C1=C(C=CC(=C1)Br)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)OC

Description

N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme involved in the metabolism of glutamine. BPTES has been shown to have potential applications in cancer therapy, as well as in other areas of scientific research.

Mechanism of Action

N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide works by binding to the active site of glutaminase, preventing it from catalyzing the conversion of glutamine to glutamate. This inhibition leads to a decrease in the production of ATP and an increase in oxidative stress, ultimately leading to cell death.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells, N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been shown to have other biochemical and physiological effects. For example, it has been shown to have anti-inflammatory effects and to improve glucose metabolism in animal models. However, further research is needed to fully understand these effects and their potential applications.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is its specificity for glutaminase, which allows for targeted inhibition of this enzyme without affecting other metabolic pathways. However, N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been shown to have limited solubility and stability, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and its applications. For example, further studies are needed to fully understand the biochemical and physiological effects of N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, as well as its potential applications in other areas of scientific research. Additionally, there is a need for the development of more stable and soluble forms of N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide that can be used in a wider range of experimental settings.

Synthesis Methods

N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide can be synthesized using a variety of methods, including the reaction of 4-bromo-2-isopropylphenol with 5-(4-methoxyphenyl)-4-methyl-1,2,4-triazole-3-thiol in the presence of a base, followed by reaction with chloroacetyl chloride. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its potential as an anticancer agent. Glutaminase is overexpressed in many types of cancer cells, and inhibition of this enzyme can lead to decreased tumor growth and increased sensitivity to chemotherapy. N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to be effective in inhibiting glutaminase activity and inducing cell death in cancer cells both in vitro and in vivo.